Cas no 85922-86-7 (cis-4-Azatricyclo[5.2.2.0 {2,6}]undecane-3,5- dione)

• Product Name: cis-4-Azatricyclo[5.2.2.0 {2,6}]undecane-3,5- dione
• CAS No: 85922-86-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1067956
• PubChem ID: 15581987
• Update Time: 2025-07-09

cis-4-Azatricyclo[5.2.2.0 {2,6}]undecane-3,5- dione Chemical and Physical Properties

Names and Identifiers

• cis-4-Azatricyclo[5.2.2.0 {2,6}]undecane-3,5- dione
• (3aR,7aS)-rel-hexahydro-4,7-Ethano-1H-isoindole-1,3(2H)-dione (Relative stereocheMistry)
• cis-4-Azatricyclo[5.2.2.0^{2,6}]undecane-3,5-dione
• (2R,6S)-4-azatricyclo[5.2.2.0?,?]undecane-3,5-dione
• CIS-4-azatricyclo[5.2.2.0^{2,6}]undecane-3,5- dione
• SS-4373
• DTXSID60574853
• (2S,6R)-4-azatricyclo[5.2.2.02,6]undecane-3,5-dione
• 85922-86-7
• AKOS015991603
• (3aR,7aS)-Hexahydro-1H-4,7-ethanoisoindole-1,3(2H)-dione
• MFCD22126132

• MDL： MFCD22126132
• Inchi： 1S/C10H13NO2/c12-9-7-5-1-2-6(4-3-5)8(7)10(13)11-9/h5-8H,1-4H2,(H,11,12,13)/t5?,6?,7-,8+
• InChI Key： GZCMBOIXKWSTSJ-HYNHDVCUSA-N
• SMILES： O=C1[C@H]2[C@@H](C(N1)=O)C1CCC2CC1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on cis-4-Azatricyclo[5.2.2.0 {2,6}]undecane-3,5- dione

Cis-4-Azatricyclo[5.2.2.0{2,6}]undecane-3,5-dione: A Comprehensive Overview

The compound Cis-4-Azatricyclo[5.2.2.0{2,6}]undecane-3,5-dione (CAS No: 85922-86-7) is a highly specialized organic molecule with a complex structure and unique properties. This compound belongs to the class of polycyclic compounds, which are known for their intricate frameworks and potential applications in various fields of chemistry and pharmacology.

Cis-4-Azatricyclo[5.2.2.0{2,6}]undecane-3,5-dione is characterized by its tricyclic structure, which includes a central azacycle fused with two ketone groups at positions 3 and 5 of the undecane framework. The "cis" designation refers to the stereochemistry of the molecule, indicating that the substituents on the nitrogen atom are on the same side of the plane.

Recent studies have highlighted the potential of Cis-4-Azatricyclo[5.2.2.0{2,6}]undecane-3,5-dione in drug discovery and development due to its ability to act as a scaffold for bioactive molecules. Researchers have explored its role in inhibiting certain enzymes and its potential as a lead compound for anti-inflammatory and anti-cancer therapies.

The synthesis of Cis-4-Azatricyclo[5.2.2.0{2,6}]undecane-3,5-dione involves a multi-step process that requires precise control over stereochemistry and ring formation. Advanced techniques such as ring-closing metathesis and stereoselective catalysis have been employed to achieve high yields and purity of this compound.

In terms of applications, Cis-4-Azatricyclo[5.2.2.0{2,6}]undecane-3,5-dione has shown promise in materials science as well. Its rigid structure makes it a candidate for use in advanced polymers and materials with tailored mechanical properties.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Cis-4-Azatricyclo[5.2.2.0{}{}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{